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Compound of Interest

Compound Name: 7-Octenyltrichlorosilane

Cat. No.: B132810

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling procedures for 7-
Octenyltrichlorosilane (OTS), a versatile organosilicon compound utilized in surface
modification, microfluidics, and as a silane coupling agent.[1] Due to its reactive nature, strict
adherence to safety protocols is imperative to mitigate potential hazards.

Chemical and Physical Properties

7-Octenyltrichlorosilane, with the chemical formula CsH1sCIsSi, is a colorless liquid that
reacts rapidly with water and other protic solvents.[1][2] Understanding its physical and
chemical properties is fundamental to its safe handling.

Property Value

Molecular Weight 245.65 g/mol [3][4]

Boiling Point 223-224 °C[2][5][6]
Density 1.07 g/mL at 25 °C[2][5][6]
Flash Point 201 °F (93.9 °C)[2]
Refractive Index n20/D 1.458[2][5]

) o Reacts rapidly with moisture, water, and protic
Hydrolytic Sensitivity vents[2]
solvents
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Hazard Identification and Classification

7-Octenyltrichlorosilane is classified as a corrosive substance that causes severe skin burns
and eye damage.[4][7] Inhalation may cause respiratory irritation.[8] Upon exposure to water or
open flame, it can release irritating fumes of hydrogen chloride and organic acid vapors.[8]

GHS Hazard Statements:
e H314: Causes severe skin burns and eye damage.[4][7]

Precautionary Statements (Selected):

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[2]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[2]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

P310: Immediately call a POISON CENTER or doctor/physician.[2]

Detailed Protocols for Safe Handling and
Emergencies

Adherence to the following protocols is crucial for minimizing risks associated with 7-
Octenyltrichlorosilane.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.
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PPE Category Specification

) Chemical goggles or a face shield. Contact
Eye/Face Protection
lenses should not be worn.[8]

_ Neoprene or nitrile rubber gloves. Gloves must
Hand Protection ) )
be inspected prior to use.[8]

) ] Wear suitable protective clothing to prevent skin
Skin and Body Protection
contact.[8]

Use a NIOSH-certified combination organic
vapor/acid gas (yellow cartridge) respirator
) ) where inhalation exposure may occur.[8] For
Respiratory Protection ) )
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator

cartridges.[3]

Laboratory Handling and Storage Protocol

Handling:

o Ventilation: Always work in a well-ventilated area, preferably under a chemical fume hood, to
prevent the accumulation of vapors.[8][9]

» Avoid Contact: Avoid all eye and skin contact, and do not breathe vapors or mist.[8]
« Ignition Sources: Keep away from open flames, hot surfaces, and sources of ignition.[10]

o Water Contact: Keep the workplace dry and never allow the product to come into contact
with water during handling.[10]

e Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be washed
before reuse.[2][8]

Storage:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[3][9]
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e Location: Store in a cool place, designated as a corrosives area.[3][9]

o Security: Store locked up or in an area accessible only to qualified or authorized personnel.
[2][10]

e Incompatibilities: Keep away from water and incompatible materials.

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuation: Evacuate unnecessary personnel from the area.[3][8]
o Ventilation: Ensure adequate ventilation.[3]

e Personal Protection: Wear appropriate personal protective equipment as described in
Section 3.1.[8]

» Containment: Contain the spill with dikes or absorbents to prevent migration into sewers or
streams.[8]

o Clean-up: Use an absorbent material to collect the spill. Sweep or shovel the material into an
appropriate container for disposal.[8]

o Environmental Precautions: Prevent entry into sewers and public waters. Notify authorities if
the liquid enters sewers or public waters.[8]

First-Aid Procedures

Immediate medical attention is required for any exposure.
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Exposure Route First-Aid Protocol

) Move the person into fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[3]

Immediately wash off with soap and plenty of
_ water. Take off immediately all contaminated
Skin Contact ) ] ) )
clothing. Get immediate medical

advice/attention.[3][8]

Rinse thoroughly with plenty of water for at least
Eye Contact 15 minutes and consult a physician. Remove

contact lenses if present and easy to do.[3][8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Fire-Fighting Measures

Suitable Extinguishing Media:

o Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

Unsuitable Extinguishing Media:

e Water may be unsuitable as it can react with the substance to produce irritating fumes.[8]
Specific Hazards:

e Irritating fumes of hydrogen chloride and organic acid vapors may develop when the material
is exposed to water or open flame.[8]

Protective Equipment:

» Wear self-contained breathing apparatus and full protective gear.[3][8]

Waste Disposal
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Dispose of 7-Octenyltrichlorosilane and its containers in accordance with local, regional, and
national regulations. It is recommended to use a licensed professional waste disposal service.
[3] Do not dispose of waste into the sewer system.[8] Contaminated packaging should be

disposed of as an unused product.[3]

Logical Workflow for Safe Handling

The following diagram illustrates the key decision points and actions for the safe handling of 7-
Octenyltrichlorosilane from receipt to disposal.
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Caption: Workflow for the safe handling of 7-Octenyltrichlorosilane.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b132810?utm_src=pdf-body-img
https://www.benchchem.com/product/b132810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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